Cas no 13734-58-2 (Pentanedioic acid,2-(aminomethyl)-)

• Product Name: Pentanedioic acid,2-(aminomethyl)-
• CAS No: 13734-58-2
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• CID: 119881
• PubChem ID: 191519
• Update Time: 2025-04-18

Pentanedioic acid,2-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,2-(aminomethyl)-
• DTXSID40974877
• alpha-Aminomethylglutarate
• Pentanedioic acid, 2-(aminomethyl)-
• 59472-26-3
• 2-(aminomethyl)pentanedioic acid
• Pentanedioic acid, 2-(aminomethyl)-, (+-)-
• 13734-58-2
• SCHEMBL1299867

• Inchi： 1S/C6H11NO4/c7-3-4(6(10)11)1-2-5(8)9/h4H,1-3,7H2,(H,8,9)(H,10,11)
• InChI Key： LFKXMUNHFXEROA-UHFFFAOYSA-N
• SMILES： OC(C(CN)CCC(=O)O)=O

Computed Properties

• Exact Mass: 161.06883
• Monoisotopic Mass: 161.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.333
• Boiling Point: 343.1°C at 760 mmHg
• Flash Point: 161.3°C
• Refractive Index: 1.515
• PSA: 100.62
• LogP: 0.21100